Cas no 114130-63-1 (3(2H)-Isoquinolinone, 7-ethoxy-6-methoxy-1-methyl-)

• Product Name: 3(2H)-Isoquinolinone, 7-ethoxy-6-methoxy-1-methyl-
• CAS No: 114130-63-1
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 3631620
• PubChem ID: 10014202
• Update Time: 2025-04-22

3(2H)-Isoquinolinone, 7-ethoxy-6-methoxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoquinolinone, 7-ethoxy-6-methoxy-1-methyl-
• DALHHMBTAGQKTH-UHFFFAOYSA-N
• 7-Ethoxy-6-methoxy-1-methyl-3(2h)-isoquinolinone
• SCHEMBL10791069
• 7-Ethoxy-3-hydroxy-6-methoxy-1-methylisoquinoline
• DB-170404
• 114130-63-1
• CHEMBL28811

• Inchi： 1S/C13H15NO3/c1-4-17-12-7-10-8(2)14-13(15)6-9(10)5-11(12)16-3/h5-7H,4H2,1-3H3,(H,14,15)
• InChI Key： DALHHMBTAGQKTH-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC2=CC(NC(C)=C2C=1)=O)OC

Computed Properties

• Exact Mass: 233.10519334Da
• Monoisotopic Mass: 233.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.6Ų